Cas no 660425-28-5 (2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile)

• Product Name: 2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile
• CAS No: 660425-28-5
• MF: C₁₉H₁₈BF₂NO₂
• MW: 341.15953207016
• CID: 4555850
• Update Time: 2025-10-28

2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile
• 5-fluoro-2-[2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzonitrile
• 4,2'-Difluoro-5'-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-biphenyl-2-carbonitrile

• Inchi： 1S/C19H18BF2NO2/c1-18(2)19(3,4)25-20(24-18)13-5-8-17(22)16(10-13)15-7-6-14(21)9-12(15)11-23/h5-10H,1-4H3
• InChI Key： PEYURMPXMJCPFZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C1C=CC(=CC=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 531
• Topological Polar Surface Area: 42.2

Additional information on 2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile

Introduction to 2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile (CAS No. 660425-28-5)

2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile (CAS No. 660425-28-5) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including the presence of difluoro and dioxaborolane functionalities, which make it an attractive building block for the development of novel pharmaceuticals and materials.

The dioxaborolane moiety in this compound is particularly noteworthy due to its utility in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in modern organic synthesis and has been extensively used in the synthesis of complex molecules and pharmaceuticals. The dioxaborolane group provides a stable and reactive boron source that can be readily coupled with halides or pseudohalides to form carbon-carbon bonds under mild conditions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorine-containing compounds in drug discovery. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity. The presence of difluoro substituents in 2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile can enhance its pharmacological profile by improving its solubility and reducing its susceptibility to metabolic degradation.

The biphenyl core of this compound is another key structural element that contributes to its versatility. Biphenyl derivatives are widely used in the development of drugs due to their ability to modulate various biological targets. The rigid structure of biphenyl provides a scaffold for the attachment of functional groups that can interact with specific receptors or enzymes. This makes 2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile an ideal candidate for the design of targeted therapeutics.

In addition to its potential in drug discovery, this compound has also found applications in materials science. The combination of fluorine atoms and the biphenyl core can lead to the formation of materials with unique electronic and optical properties. These materials are being explored for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent studies have demonstrated the utility of 2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile in the synthesis of targeted cancer therapies. For instance, researchers have utilized this compound as a building block for the development of small molecules that selectively target cancer cells while minimizing toxicity to healthy tissues. The ability to fine-tune the chemical structure through functionalization at various positions allows for the optimization of therapeutic efficacy and safety.

The synthesis of 2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-2-carbonitrile typically involves a multi-step process that includes the formation of the dioxaborolane intermediate followed by coupling reactions to introduce the difluoro and biphenyl moieties. Advances in catalytic methods have made these syntheses more efficient and scalable, facilitating their use in both academic research and industrial applications.

In conclusion, 2',4-Difluoro-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1，1'-biphenyl]-2-carbonitrile (CAS No. 660425-28-5) is a multifaceted compound with broad applications in medicinal chemistry and materials science. Its unique combination of structural features makes it a valuable tool for researchers aiming to develop novel therapeutics and advanced materials. As research continues to advance in these fields, the importance of this compound is likely to grow further.